
An In-depth Technical Guide to the Safety and
Handling of Nopinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nopinone

Cat. No.: B1589484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a formal risk assessment and adherence to all applicable safety

regulations.

Nopinone, a bicyclic monoterpene, is a versatile chiral building block in organic synthesis,

particularly in the development of novel therapeutic agents and natural products. As with any

chemical substance, a thorough understanding of its potential hazards and the implementation

of appropriate safety precautions are paramount to ensure the well-being of laboratory

personnel. This guide provides a comprehensive overview of the known safety data for

nopinone, details experimental protocols for hazard assessment, and outlines best practices

for its handling and storage.

Physicochemical and Hazard Properties
A summary of the key physicochemical properties and known hazard classifications for

nopinone is provided below. This information is crucial for understanding its behavior and

potential risks.

Table 1: Physicochemical Properties of Nopinone
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Property Value Reference(s)

Chemical Name

6,6-

Dimethylbicyclo[3.1.1]heptan-

2-one

[1][2]

Synonyms (1R)-(+)-Nopinone, β-Pinone [1][3]

CAS Number 38651-65-9 [2]

Molecular Formula C₉H₁₄O [2]

Molecular Weight 138.21 g/mol [1][2]

Appearance Colorless liquid [2]

Boiling Point 209 °C [2][4]

Melting Point -1 °C [5]

Density 0.981 g/mL at 25 °C [2][4]

Flash Point 75 °C (167 °F) - closed cup [4][6]

Storage Temperature 2-8 °C [2][4]

Table 2: Hazard Identification
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Hazard GHS Classification
Precautionary
Statement(s)

Reference(s)

Flammability
Combustible liquid

(Category 4)

H227: Combustible

liquid
[7][8]

Skin

Corrosion/Irritation

Causes skin irritation

(Category 2)

H315: Causes skin

irritation
[7]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (Category

2A)

H319: Causes serious

eye irritation
[7]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation (Category 3)

H335: May cause

respiratory irritation
[7]

Personal Protective Equipment (PPE)
Proper selection and use of personal protective equipment are essential to minimize exposure

to nopinone. The following recommendations are based on the known hazards.

Table 3: Recommended Personal Protective Equipment for Nopinone
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Protection Type Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved safety

goggles.

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use. Impervious

clothing to prevent skin

contact.

[7]

Respiratory Protection

Use in a well-ventilated area. If

risk assessment indicates, use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.

[7]

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Avoid contact with skin and eyes.[9]

Avoid inhalation of vapor or mist.[7]

Keep away from sources of ignition - No smoking.[7][8]

Take measures to prevent the build-up of electrostatic charge.[7]

Handle in accordance with good industrial hygiene and safety practices.[7]

Storage:
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Store in a cool, well-ventilated place.[8]

Keep container tightly closed.[7]

Store at the recommended temperature of 2-8°C.[2][4]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

Table 4: First Aid Measures for Nopinone Exposure

Exposure Route First Aid Procedure Reference(s)

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[7]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[7]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[9]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[7]

Fire Fighting Measures:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as suitable

extinguishing media.

Wear self-contained breathing apparatus for firefighting if necessary.[7]
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Vapors are heavier than air and may spread along floors, forming explosive mixtures with

air on intense heating.

Accidental Release Measures:

Remove all sources of ignition.[7]

Wear respiratory protection.[7]

Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[7]

Contain spillage and collect with an electrically protected vacuum cleaner or by wet-

brushing and place in a suitable container for disposal.[7]

Toxicological Information
The toxicological properties of nopinone have not been thoroughly investigated. The available

information is limited, and therefore, a cautious approach should be adopted.

Acute Toxicity:

Oral, Dermal, and Inhalation LD50/LC50: No data available.

Local Effects:

Causes skin and serious eye irritation.[7]

May cause respiratory irritation.[7]

Carcinogenicity:

No component of this product present at levels greater than or equal to 0.1% is identified as

a probable, possible or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

Experimental Protocols for Safety Assessment
Due to the limited toxicological data for nopinone, the following are detailed methodologies for

key experiments that would be conducted to assess its safety profile.
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Flash Point Determination (Closed-Cup Method)
This protocol outlines the general procedure for determining the flash point of a combustible

liquid like nopinone.
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Experimental Workflow: Flash Point Determination

Preparation

Procedure

Result

Equilibrate nopinone sample to a temperature below the expected flash point.

Clean and dry the closed-cup apparatus (e.g., Pensky-Martens).

Pour the nopinone sample into the test cup to the specified level.

Secure the lid with the thermometer and stirrer in place.

Heat the sample at a slow, constant rate (e.g., 5-6 °C/min).

Stir the sample at a specified speed.

Apply the test flame at specified temperature intervals.

Observe for a flash inside the cup.

No flash

Record the temperature at which a distinct flash is observed.

Flash observed

Correct the observed flash point to standard atmospheric pressure.

Click to download full resolution via product page

Caption: Workflow for determining the flash point of nopinone using a closed-cup method.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This protocol describes the in vivo method for assessing the potential of a substance to cause

skin irritation.
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Experimental Workflow: Acute Dermal Irritation (OECD 404)

Animal Preparation

Test Procedure

Observation and Scoring

Select healthy young adult albino rabbits.

Clip the fur from the dorsal area of the trunk approximately 24 hours before the test.

Apply 0.5 mL of nopinone to a small area of skin under a gauze patch.

Expose the skin for 4 hours.

Remove the patch and wash the treated area to remove any residual nopinone.

Examine and score for erythema and edema at 1 hour post-removal.

Examine and score at 24 hours.

Examine and score at 48 hours.

Examine and score at 72 hours.

Continue daily observations up to 14 days if effects persist.

Click to download full resolution via product page
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Caption: Workflow for assessing acute dermal irritation of nopinone following OECD Guideline

404.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This protocol details the in vivo method for determining the potential of a substance to cause

eye irritation.
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Experimental Workflow: Acute Eye Irritation (OECD 405)

Animal Preparation

Test Procedure

Observation and Scoring

Select healthy young adult albino rabbits with no pre-existing eye defects.

Instill 0.1 mL of nopinone into the conjunctival sac of one eye.

The other eye remains untreated as a control. Examine and score ocular lesions at 1 hour.

Examine and score at 24 hours.

Examine and score at 48 hours.

Examine and score at 72 hours.

Continue daily observations up to 21 days to assess reversibility.

Click to download full resolution via product page
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Caption: Workflow for assessing acute eye irritation of nopinone following OECD Guideline

405.

Logical Framework for Safety Assessment
The overall safety assessment of a chemical like nopinone follows a logical progression,

starting with existing data and proceeding to experimental testing if necessary.

Logical Framework for Nopinone Safety Assessment

Experimental Safety Testing (if required)

Review Existing Data
(Physicochemical properties, SDS, literature)

Preliminary Hazard Identification
(e.g., combustible, potential irritant)

Initial Risk Assessment

Define Preliminary PPE and Handling Procedures Flash Point Determination

Data gap

Dermal Irritation/Corrosion (OECD 404)

Data gap

Eye Irritation/Corrosion (OECD 405)

Data gap

Further Toxicity Studies
(e.g., acute toxicity, cytotoxicity)

Data gap

Develop Comprehensive Safety Data Sheet (SDS) and Standard Operating Procedures (SOPs)

Click to download full resolution via product page
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Caption: Logical workflow for the comprehensive safety assessment of nopinone.

Stability and Reactivity
Reactivity: Forms explosive mixtures with air on intense heating.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.[7]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, carbon oxides may be formed.[7]

Ecological Information
There is no data available on the ecotoxicity, persistence, and degradability of nopinone.

Therefore, release into the environment should be avoided.

Disposal Considerations
Dispose of nopinone and its container in accordance with local, regional, national, and

international regulations. Do not allow the product to enter drains.[7]

This guide provides a framework for the safe handling and use of nopinone in a research and

development setting. It is imperative that all users of this chemical familiarize themselves with

this information and their institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Nopinone]. BenchChem, [2025]. [Online PDF]. Available at:
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nopinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8224630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8224630/
https://pubchem.ncbi.nlm.nih.gov/compound/nopinone
https://onesearch.neu.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952536107001401&context=L
https://www.thegoodscentscompany.com/data/rw1137341.html
https://www.chemicalbook.com/msds/1r-nopinone.htm
https://www.researchgate.net/figure/Cell-viability-assay-to-assess-the-potential-cytotoxicity-of-NoPv1-Immortalized-human_fig5_344729709
https://brieflands.com/journals/ijpr/articles/123820
https://pubmed.ncbi.nlm.nih.gov/23696561/
https://pubmed.ncbi.nlm.nih.gov/23696561/
https://www.benchchem.com/product/b1589484#safety-and-handling-precautions-for-nopinone
https://www.benchchem.com/product/b1589484#safety-and-handling-precautions-for-nopinone
https://www.benchchem.com/product/b1589484#safety-and-handling-precautions-for-nopinone
https://www.benchchem.com/product/b1589484#safety-and-handling-precautions-for-nopinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

